![molecular formula C13H16ClN3O B3427714 4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride CAS No. 614731-49-6](/img/structure/B3427714.png)
4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride
Overview
Description
“4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride” is a chemical compound with the molecular formula C13H15N3O . It is part of the 1,2,4-oxadiazoles family, which are heterocyclic compounds containing nitrogen and oxygen as heteroatoms in their structures . These compounds have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities .
Synthesis Analysis
The synthesis of 1,2,4-oxadiazoles, including “this compound”, involves the creation of nitrogen- and oxygen-containing scaffolds . The process includes an annulation reaction, followed by desulfurization/intramolecular rearrangement .Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms . This structure allows for hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 229.28 . Further specific properties such as melting point, boiling point, and solubility are not provided in the retrieved sources.Scientific Research Applications
Oxadiazole Derivatives in Medicinal Chemistry
Research into oxadiazole derivatives, such as 4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride, underscores their significance across a spectrum of pharmacological activities. The oxadiazole nucleus, a five-membered aromatic ring, is a crucial structural component in medicinal chemistry due to its ability to interact with various biological targets. This interaction is facilitated by the ring's unique configuration, allowing for effective binding with enzymes and receptors through multiple weak interactions, leading to a wide range of bioactivities. Oxadiazole-based compounds have shown efficacy in treating diseases with diverse therapeutic areas, including anticancer, antibacterial, antifungal, antitubercular, anti-inflammatory, and antiviral agents, among others. These compounds' versatility and therapeutic potential make them valuable in drug development and design, offering new avenues for creating more effective and less toxic medicinal agents (Verma et al., 2019).
Potential in Biological Applications
The structural diversity and pharmacological efficacy of 1,3,4-oxadiazole derivatives, including those related to this compound, highlight their potential in a range of biological applications. These compounds have been extensively studied for their antimicrobial, anticancer, and anti-inflammatory activities, among others. Their ability to modulate various biological pathways and targets has been leveraged in the search for new therapeutic agents, particularly in addressing drug resistance and finding treatments with fewer side effects. The exploration of oxadiazole derivatives continues to be a rich area of research, offering promising prospects for novel drug discovery and development (Sharma et al., 2022).
Mechanism of Action
Target of Action
Similar 1,2,4-oxadiazole derivatives have been found to affect theacetylcholine receptor . The acetylcholine receptor plays a crucial role in transmitting signals in the nervous system.
Mode of Action
It’s suggested that similar 1,2,4-oxadiazole derivatives may interact with the acetylcholine receptor . This interaction could potentially alter the receptor’s function, leading to changes in signal transmission.
Biochemical Pathways
Given its potential interaction with the acetylcholine receptor, it may influence pathways related toneurotransmission .
Result of Action
Given its potential interaction with the acetylcholine receptor, it may influenceneuronal activity and potentially have effects at the cellular level .
Biochemical Analysis
Biochemical Properties
It is known that 1,2,4-oxadiazole derivatives can interact with various enzymes and proteins
Cellular Effects
Some 1,2,4-oxadiazole derivatives have been shown to exhibit significant inhibitory activity in lipopolysaccharide-induced BV2 cells, suggesting potential anti-inflammatory properties .
Molecular Mechanism
Some 1,2,4-oxadiazole derivatives have been found to block the excitation of the nuclear factor κB (NF-кB) signaling pathway , which plays a crucial role in inflammatory responses.
Properties
IUPAC Name |
3-phenyl-5-piperidin-4-yl-1,2,4-oxadiazole;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O.ClH/c1-2-4-10(5-3-1)12-15-13(17-16-12)11-6-8-14-9-7-11;/h1-5,11,14H,6-9H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSCPKFJYRMCXOS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=NC(=NO2)C3=CC=CC=C3.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40623833 | |
Record name | 4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40623833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
276236-96-5, 614731-49-6 | |
Record name | 4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40623833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(3-phenyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.